(Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(1,3-benzodioxol-5-ylmethylidene)-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H22N2O5/c1-23-6-8-24(9-7-23)12-16-17(25)4-3-15-21(26)20(29-22(15)16)11-14-2-5-18-19(10-14)28-13-27-18/h2-5,10-11,25H,6-9,12-13H2,1H3/b20-11-
• InChI Key: FBYPIWMBJKJOCA-JAIQZWGSSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC5=C(C=C4)OCO5)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC5=C(C=C4)OCO5)/C3=O)O
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using various spectroscopic techniques, including FTIR and NMR. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its spectral properties.

Scientific Research Applications

PET Probe for Imaging Enzyme PIM1

Gao, Wang, Miller, and Zheng (2013) synthesized a compound similar to (Z)-2-(benzo[d][1,3]dioxol-5-ylmethylene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one, demonstrating its potential as a PET probe for imaging the enzyme PIM1. This compound was designed to target the proviral integration site in moloney murine leukemia virus kinase 1 (PIM1), an enzyme with a significant role in various biological processes, especially in cancer progression (Gao et al., 2013).

Antifungal and Antituberculosis Agents

El Bialy, Nagy, and Abdel-Rahman (2011) explored derivatives of a structurally similar compound for their antimicrobial properties. They found that certain derivatives exhibited potent activity against Mycobacterium tuberculosis and Candida albicans, indicating the potential for these compounds in treating tuberculosis and fungal infections (El Bialy et al., 2011).

Antibacterial Activity

Hadj-esfandiari, Navidpour, Shadnia, Amini, Samadi, Faramarzi, and Shafiee (2007) synthesized benzofuranone derivatives that showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This research underlines the potential of such compounds in the development of new antibacterial agents (Hadj-esfandiari et al., 2007).

Antioxidative Properties

Thuy, Van Trang, Duc, and Son (2021) analyzed the antioxidative activity of benzofuran-stilbene hybrid derivatives. Their study revealed that these compounds have significant antioxidative potential, which could be leveraged in various therapeutic applications (Thuy et al., 2021).